molecular formula C15H13Cl2N3O3 B5889701 N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide

N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide

Cat. No.: B5889701
M. Wt: 354.2 g/mol
InChI Key: GMKDSDJIPAINCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide, commonly known as DPCPX, is a potent and selective adenosine A1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

DPCPX works by blocking the binding of adenosine to the A1 receptor, thereby preventing its activation. This results in a decrease in the inhibitory effects of adenosine on neurotransmitter release, leading to increased neuronal activity.
Biochemical and Physiological Effects:
DPCPX has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of acetylcholine in the hippocampus, which is involved in learning and memory processes. It has also been shown to decrease the release of dopamine in the striatum, which is involved in motor control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPCPX in lab experiments is its high affinity and selectivity for the adenosine A1 receptor. This allows for more precise and targeted studies of this receptor. However, one limitation of using DPCPX is that it can have off-target effects on other adenosine receptor subtypes, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving DPCPX. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its role in modulating the immune system, which could have implications for the treatment of autoimmune diseases. Additionally, further studies are needed to fully understand the mechanisms underlying its effects on neurotransmitter release and how these effects may be modulated in different brain regions.

Synthesis Methods

DPCPX can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenol with propionic anhydride to form the intermediate 2,4-dichlorophenyl propionate. This intermediate is then reacted with 3-pyridinecarboxylic acid to form DPCPX.

Scientific Research Applications

DPCPX has been widely used in scientific research as a pharmacological tool to study the adenosine A1 receptor. It has been shown to have high affinity and selectivity for this receptor, making it an ideal ligand for studying its role in various physiological processes.

Properties

IUPAC Name

[(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(2,4-dichlorophenoxy)propanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13Cl2N3O3/c1-9(22-13-5-4-11(16)7-12(13)17)15(21)23-20-14(18)10-3-2-6-19-8-10/h2-9H,1H3,(H2,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMKDSDJIPAINCT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)ON=C(C1=CN=CC=C1)N)OC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C(=O)O/N=C(/C1=CN=CC=C1)\N)OC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13Cl2N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.